9-chloro-5H-benzo[b][1,4]benzoxazepin-6-one

• IUPAC Name: 9-chloro-5H-benzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C13H8ClNO2/c14-8-5-6-9-12(7-8)17-11-4-2-1-3-10(11)15-13(9)16/h1-7H,(H,15,16)
• InChI Key: UHLHEBXTYFCGIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=C(C=C3)Cl
• Molecular Formula: C13H8ClNO2
• Molecular Weight: 245.66 g/mol

Description

Synthesis Analysis

A convenient one-pot two-step strategy for synthesis of the novel tricyclic system 9-chloro-4-methyl-6,11-dihydro-5H-benzo[b]pyrimido[4,5-e][1,4]diazepine has been synthesized through the heterocyclization reaction of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine with 4-chloro-o-phenylenediamine under basic conditions. Various derivatives were obtained via treatment with secondary amines.

Molecular Structure Analysis

The chemical structure of benzodiazepines consists of a diazepine ring and a fused benzene ring. The structure of 9-chloro-5H-benzo[b][1,4]benzoxazepin-6-one is similar, making it a part of the benzodiazepine family.

Chemical Reactions Analysis

The synthesis of 9-chloro-5H-benzo[b][1,4]benzoxazepin-6-one involves a heterocyclization reaction of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine with 4-chloro-o-phenylenediamine under basic conditions. This reaction results in a novel tricyclic system.

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit bromodomain-containing protein 4 (brd4) enzyme .

Mode of Action

It’s synthesized through the heterocyclization reaction of 2,4-dichloro-5-(chloromethyl)-6-methylpyrimidine with 4-chloro-o-phenylenediamine under basic conditions . This suggests that it might interact with its targets through a similar mechanism.

Biochemical Pathways

Given its potential inhibition of brd4, it may impact gene expression and cellular proliferation pathways .

Result of Action

Similar compounds have shown inhibitory effects against the brd4 enzyme , which could potentially lead to changes in gene expression and cellular proliferation.

Action Environment

It’s important to note that this compound holds immense potential in scientific research, with diverse applications ranging from drug discovery to materials science.

Future Directions

Given the potential of 9-chloro-5H-benzo[b][1,4]benzoxazepin-6-one in scientific research and its inhibitory effects on the BRD4 enzyme, it’s likely that future research will continue to explore its applications in drug discovery and other areas of science.